Cas no 1700611-18-2 (tert-butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate)

Technical Introduction: tert-Butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate is a chiral piperidine derivative featuring both amino and fluoro substituents at the 3- and 4-positions, respectively. The tert-butoxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound serves as a versatile intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting CNS disorders and enzyme inhibition. The stereochemistry (3R,4S) ensures precise spatial orientation, critical for enantioselective applications. Its fluorine moiety can influence metabolic stability and binding affinity, making it valuable in drug design. The Boc-protected amine allows for further functionalization, supporting diverse synthetic routes with high efficiency.
tert-butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate structure
1700611-18-2 structure
Product Name:tert-butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate
CAS No:1700611-18-2
MF:C10H19FN2O2
MW:218.268466234207
MDL:MFCD28010921
CID:4611652
PubChem ID:91825822
Update Time:2025-10-23

tert-butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate
    • cis-(1-Boc)-3-Amino-4-fluoropiperidine
    • tert-butyl cis-3-amino-4-fluoropiperidine-1-carboxylate
    • (3R,4S)-tert-Butyl 3-amino-4-fluoropiperidine-1-carboxylate
    • cis-3-amino-1-boc-4-fluoropiperidine
    • SB10636
    • cis-1-Boc-3-Amino-4-fluoropiperidine
    • FCH4273289
    • SB10637
    • AK170350
    • (3R,4S)-1-Boc-3-amino-4-fluoropiperidine
    • t-Butyl (3R,4S)-3-amino
    • (3R,4S)-3-Amino-4-fluoro-piperidine-1-carboxylic acid tert-butyl ester
    • (3,4)-cis-tert-Butyl 3-amino-4-fluoropiperidine-1-carboxylate
    • 1-Piperidinecarboxylic acid, 3-amino-4-fluoro-, 1,1-dimethylethyl ester, (3R,4S)-rel-
    • t-Butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate
    • 1700611-18-2
    • CIS-TERT-BUTYL 3-AMINO-4-FLUOROPIPERIDINE-1-CARBOXYLATE
    • AKOS025290706
    • (3R,4S)-rel-tert-Butyl3-amino-4-fluoropiperidine-1-carboxylate
    • MFCD28010921
    • AS-53789
    • SCHEMBL16633374
    • 1-Piperidinecarboxylic acid, 3-amino-4-fluoro-, 1,1-dimethylethyl ester, (3R,4S)-
    • 1273565-65-3
    • P17118
    • CS-0058587
    • (3R,4S)-rel-tert-Butyl 3-amino-4-fluoropiperidine-1-carboxylate
    • (3R,4S)-3-Amino-1-Boc-4-fluoropiperidine
    • MDL： MFCD28010921
    • Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-4-7(11)8(12)6-13/h7-8H,4-6,12H2,1-3H3/t7-,8+/m0/s1
    • InChI Key： CVHJEFDRBTZVEL-JGVFFNPUSA-N
    • SMILES： F[C@H]1CCN(C(=O)OC(C)(C)C)C[C@H]1N

Computed Properties

  • Exact Mass: 218.14305602g/mol
  • Monoisotopic Mass: 218.14305602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6
  • XLogP3: 0.8

tert-butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate Pricemore >>

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abcr
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tert-butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:1700611-18-2)tert-butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate
Order Number:A1027994
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:36
Price ($):2840.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1700611-18-2)tert-butyl (3R,4S)-3-amino-4-fluoropiperidine-1-carboxylate
A1027994
Purity:99%
Quantity:10g
Price ($):2840.0
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